Cas no 2060063-83-2 (2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine)

• Product Name: 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine
• CAS No: 2060063-83-2
• MF: C₁₅H₁₂ClN₅
• MW: 297.742280960083
• MDL: MFCD30476992
• CID: 5154202
• PubChem ID: 124300286
• Update Time: 2025-06-08

2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine

• MDL： MFCD30476992
• Inchi： 1S/C15H12ClN5/c16-8-5-9(17)15-12(6-8)20-14(21-15)7-13-18-10-3-1-2-4-11(10)19-13/h1-6H,7,17H2,(H,18,19)(H,20,21)
• InChI Key： LRLJEATVVZJNBI-UHFFFAOYSA-N
• SMILES： C1(CC2NC3=CC=CC=C3N=2)NC2=C(N)C=C(Cl)C=C2N=1

Additional information on 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine

Introduction to 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine (CAS No. 2060063-83-2)

2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine (CAS No. 2060063-83-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The unique structural features of 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine consists of a benzimidazole core with a substituted methyl group and a chloro substituent. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for drug discovery. Recent studies have highlighted the importance of benzimidazole derivatives in various therapeutic areas, particularly in the treatment of neurological disorders and cancer.

In the context of cancer research, 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine has shown promising antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

Beyond its anticancer properties, 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inflammation, which are key factors in the pathogenesis of these conditions.

The pharmacokinetic profile of 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine has also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In terms of synthetic methods, several routes have been developed to synthesize 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine. One common approach involves the reaction of 4-amino-benzimidazole with 2-chloromethylbenzimidazole in the presence of a suitable base. This method yields high purity products with good yields, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly synthesis routes, which are essential for sustainable drug manufacturing.

The potential applications of 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine extend beyond cancer and neurodegenerative diseases. Recent studies have explored its antimicrobial properties against multidrug-resistant bacteria, which is a growing concern in global health. Preliminary results indicate that this compound has potent antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antibiotic agent.

In conclusion, 2-(1H-Benzimidazol-2-ylmethyl)-6-chloro-1H-benzimidazol-4-amine (CAS No. 2060063-83-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.